Cas no 2229526-93-4 (tert-butyl N-2-hydroxy-4-(piperidin-4-yl)phenylcarbamate)

• Product Name: tert-butyl N-2-hydroxy-4-(piperidin-4-yl)phenylcarbamate
• CAS No: 2229526-93-4
• MF: C₁₆H₂₄N₂O₃
• MW: 292.373364448547
• CID: 6047680
• PubChem ID: 165661866
• Update Time: 2025-10-28

tert-butyl N-2-hydroxy-4-(piperidin-4-yl)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-hydroxy-4-(piperidin-4-yl)phenylcarbamate
• tert-butyl N-[2-hydroxy-4-(piperidin-4-yl)phenyl]carbamate
• 2229526-93-4
• EN300-1875900

• Inchi： 1S/C16H24N2O3/c1-16(2,3)21-15(20)18-13-5-4-12(10-14(13)19)11-6-8-17-9-7-11/h4-5,10-11,17,19H,6-9H2,1-3H3,(H,18,20)
• InChI Key： KTNZBJTUKWDDJH-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC(=CC=1O)C1CCNCC1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 292.17869263g/mol
• Monoisotopic Mass: 292.17869263g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 70.6Ų

Additional information on tert-butyl N-2-hydroxy-4-(piperidin-4-yl)phenylcarbamate

Professional Introduction to Tert-butyl N-2-hydroxy-4-(piperidin-4-yl)phenylcarbamate (CAS No. 2229526-93-4)

Tert-butyl N-2-hydroxy-4-(piperidin-4-yl)phenylcarbamate, with the chemical formula C₁₅H₂₁NO₃, is a significant compound in the field of pharmaceutical chemistry. This compound, identified by its CAS number 2229526-93-4, has garnered attention due to its potential applications in drug development and medicinal chemistry. The structural features of this molecule, particularly the presence of a tert-butyl group and a piperidin-4-yl moiety, contribute to its unique chemical properties and biological activities.

The synthesis of Tert-butyl N-2-hydroxy-4-(piperidin-4-yl)phenylcarbamate involves a series of well-defined chemical reactions that highlight the expertise in organic synthesis. The introduction of the N-2-hydroxy group and the 4-(piperidin-4-yl) substituent requires precise control over reaction conditions to ensure high yield and purity. This compound’s synthesis is a testament to the advancements in synthetic methodologies, which have enabled the efficient production of complex molecules.

In recent years, there has been a growing interest in the development of novel pharmaceutical agents that target specific biological pathways. Tert-butyl N-2-hydroxy-4-(piperidin-4-yl)phenylcarbamate has been investigated for its potential role in modulating various enzymatic activities. Its structure suggests that it may interact with proteins involved in signal transduction and metabolic processes, making it a promising candidate for further research.

One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. Studies have indicated that molecules with similar structural motifs can influence neurotransmitter release and receptor activity. The presence of the piperidin-4-yl group, in particular, is associated with compounds that exhibit central nervous system effects. This feature makes Tert-butyl N-2-hydroxy-4-(piperidin-4-yl)phenylcarbamate an attractive subject for pharmacological investigation.

The pharmacokinetic properties of Tert-butyl N-2-hydroxy-4-(piperidin-4-yl)phenylcarbamate are also of great interest. The tert-butyl group can influence solubility and metabolic stability, while the hydroxyl group may affect binding affinity to biological targets. Understanding these properties is crucial for optimizing drug delivery systems and maximizing therapeutic efficacy. Current research is focused on elucidating how these structural elements contribute to the overall pharmacological profile of the compound.

Advances in computational chemistry have further enhanced the study of Tert-butyl N-2-hydroxy-4-(piperidin-4-yl)phenylcarbamate. Molecular modeling techniques allow researchers to predict how this compound might interact with biological targets at the atomic level. These simulations provide valuable insights into binding mechanisms and can guide the design of analogs with improved properties. The integration of experimental data with computational methods has become indispensable in modern drug discovery.

The role of Tert-butyl N-2-hydroxy-4-(piperidin-4-y)pheny]carbamate in clinical trials is yet to be fully established, but preliminary findings are encouraging. Researchers are exploring its potential as an intermediate in the synthesis of more complex drug candidates. The compound’s unique structural features make it a versatile building block for medicinal chemists seeking to develop novel therapeutics.

In conclusion, Tert-butyl N--hydroxy--(pyridin--y]pheny]carbamate (CAS No. 2229526--93--y] represents a significant advancement in pharmaceutical chemistry. Its synthesis, pharmacological potential, and computational studies underscore its importance as a research tool and a candidate for future drug development. As our understanding of biological systems continues to grow, compounds like this one will play an increasingly vital role in addressing complex diseases.